![molecular formula C5H12N2 B1347656 (S)-piperidin-3-amine CAS No. 80918-66-7](/img/structure/B1347656.png)
(S)-piperidin-3-amine
Overview
Description
(S)-piperidin-3-amine, also known as (S)-3-amino-1-piperidine, is an organic compound with the molecular formula C5H12N2. It is an amine, meaning it contains an amine group, and is an isomer of piperidin-3-amine. It is a white, crystalline solid with a melting point of 77-79°C and a boiling point of 145-147°C. It is highly soluble in water, ethanol, and methanol, and is used in a wide variety of applications, including as a reagent in organic synthesis, as a precursor to pharmaceuticals, and as a biochemical research tool.
Scientific Research Applications
Selective Piperidine Synthesis
Piperidine derivatives, including those derived from (S)-piperidin-3-amine, are synthesized through innovative methods such as iodine-catalyzed Csp3–H amination under visible light. This approach allows for selective formation of piperidine over pyrrolidine, providing a new pathway for the synthesis of complex organic compounds with potential applications in pharmaceuticals and materials science (Zhang & Muñiz, 2017).
Piperidone Synthesis Using Amino Acid
Research into green chemistry has led to the synthesis of piperidone, a derivative of piperidine, using amino acids like aspartic acid. This method is significant for its antimicrobial activity and represents a sustainable alternative to traditional synthesis methods, highlighting the role of this compound derivatives in developing new antimicrobial agents (Soundarrajan, Saraswathi, & Asiyaparvin, 2011).
Enantioselective Synthesis of Substituted Piperidines
The asymmetric synthesis of piperidine derivatives, including those involving this compound, is crucial for producing enantioenriched pharmaceuticals. Techniques such as lithiated N-Boc allylic and benzylic amines conjugate additions to nitroalkenes have been developed to achieve high enantioselectivity, demonstrating the versatility of this compound in synthesizing biologically active compounds (Johnson et al., 2002).
CO2 Absorption Characteristics
This compound and its derivatives play a role in environmental science, particularly in carbon capture technologies. Studies on the CO2 absorption characteristics of heterocyclic amines show that functionalized piperidine derivatives can efficiently absorb CO2, potentially leading to new solutions for greenhouse gas reduction (Robinson, McCluskey, & Attalla, 2011).
Synthesis of Spiro-Fused Piperidines
Environmentally benign methods for synthesizing spiro-fused piperidines have been developed, using iron(III) trifluroacetate in aqueous micellar mediums. This method is notable for its ambient temperature conditions and has implications for synthesizing compounds with antibacterial activity, showcasing the utility of this compound in developing new antimicrobial strategies (Lohar et al., 2016).
Properties
IUPAC Name |
(3S)-piperidin-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2/c6-5-2-1-3-7-4-5/h5,7H,1-4,6H2/t5-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEUGKEHLRUVPAN-YFKPBYRVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](CNC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40357621 | |
Record name | (S)-piperidin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40357621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
100.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
80918-66-7 | |
Record name | (S)-piperidin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40357621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What analytical challenges are associated with characterizing (R)-piperidin-3-amine and its enantiomer, and how does the research address these challenges?
A1: (R)-piperidin-3-amine, often found in its dihydrochloride salt form (R-AMP), presents analytical challenges due to its high melting point and lack of a chromophore, making direct detection difficult. The research tackles these challenges by employing a pre-column derivatization technique using para-toluene sulfonyl chloride (PTSC) in the presence of a base []. This derivatization introduces a chromophore to the analytes, enabling detection with a UV detector at 228 nm during chiral High-Performance Liquid Chromatography (HPLC) analysis []. This method facilitates the separation and quantification of the enantiomers, offering a solution for the characterization of (R)-piperidin-3-amine and its enantiomer, (S)-piperidin-3-amine.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.